Cas no 1805104-12-4 (2-Bromo-4-chloro-5-cyanobenzoic acid)
2-Bromo-4-chloro-5-cyanobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-chloro-5-cyanobenzoic acid
-
- Inchi: 1S/C8H3BrClNO2/c9-6-2-7(10)4(3-11)1-5(6)8(12)13/h1-2H,(H,12,13)
- InChI Key: HLQWPYFNXGDIDU-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C#N)C=C1C(=O)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 262
- XLogP3: 2.5
- Topological Polar Surface Area: 61.1
2-Bromo-4-chloro-5-cyanobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019629-250mg |
2-Bromo-4-chloro-5-cyanobenzoic acid |
1805104-12-4 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015019629-500mg |
2-Bromo-4-chloro-5-cyanobenzoic acid |
1805104-12-4 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015019629-1g |
2-Bromo-4-chloro-5-cyanobenzoic acid |
1805104-12-4 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
2-Bromo-4-chloro-5-cyanobenzoic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-Bromo-4-chloro-5-cyanobenzoic acid
Introduction to 2-Bromo-4-chloro-5-cyanobenzoic acid (CAS No. 1805104-12-4)
2-Bromo-4-chloro-5-cyanobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1805104-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives family, characterized by its unique structural features that include bromine and chlorine substituents at the 2nd and 4th positions, respectively, and a cyano group at the 5th position. These structural attributes make it a versatile intermediate in the synthesis of various bioactive molecules.
The significance of 2-Bromo-4-chloro-5-cyanobenzoic acid lies in its potential applications as a building block for the development of novel therapeutic agents. The presence of halogen atoms enhances its reactivity, allowing for further functionalization through various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are pivotal in constructing complex molecular architectures that mimic natural products or designed pharmacophores.
In recent years, there has been a surge in research focusing on benzoic acid derivatives due to their broad spectrum of biological activities. Specifically, compounds with halogenated aromatic rings have shown promise in inhibiting enzymes and receptors involved in inflammatory pathways, making them attractive candidates for drug discovery. For instance, studies have demonstrated that halogenated benzoic acids can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.
The cyano group in 2-Bromo-4-chloro-5-cyanobenzoic acid adds another layer of functionality, enabling further derivatization into amides, carboxylic acids, or other heterocyclic systems. This versatility is particularly valuable in medicinal chemistry, where the optimization of pharmacokinetic properties often requires modifications at multiple sites within a molecule. The cyano group can be selectively reduced to an amine or hydrolyzed to a carboxylic acid, providing multiple pathways for structural diversification.
Recent advancements in synthetic methodologies have further enhanced the utility of 2-Bromo-4-chloro-5-cyanobenzoic acid. For example, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at specific positions within the benzoic acid scaffold. These reactions are highly regioselective and efficient, making them ideal for constructing complex molecular entities with precise stereochemistry.
The pharmaceutical industry has been particularly interested in halogenated benzoic acids due to their potential as antiviral and anticancer agents. For instance, research has shown that certain halogenated benzoic acids can inhibit viral proteases by binding to their active sites and disrupting their catalytic activity. Similarly, these compounds have been investigated for their ability to induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway.
The synthesis of 2-Bromo-4-chloro-5-cyanobenzoic acid typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. The bromination and chlorination steps are commonly performed using electrophilic aromatic substitution reactions with appropriate brominating and chlorinating agents under controlled conditions. The introduction of the cyano group is typically achieved through cyanation reactions using reagents such as copper(I) cyanide or potassium cyanide.
In conclusion, 2-Bromo-4-chloro-5-cyanobenzoic acid (CAS No. 1805104-12-4) is a valuable intermediate in pharmaceutical research due to its unique structural features and reactivity. Its applications span across various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. The ongoing development of novel synthetic methodologies continues to expand its potential uses, making it an indispensable tool for medicinal chemists seeking to develop next-generation bioactive molecules.
1805104-12-4 (2-Bromo-4-chloro-5-cyanobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)